Cas no 1142208-66-9 (4-Amino-6-(1-methyl-1H-pyrrol-2-yl)-1,6-dihydro-1,3,5-triazine-2-thiol)

• Product Name: 4-Amino-6-(1-methyl-1H-pyrrol-2-yl)-1,6-dihydro-1,3,5-triazine-2-thiol
• CAS No: 1142208-66-9
• MF: C₈H₁₁N₅S
• MW: 209.271438837051
• CID: 3159641
• PubChem ID: 25220371
• Update Time: 2025-06-12

4-Amino-6-(1-methyl-1H-pyrrol-2-yl)-1,6-dihydro-1,3,5-triazine-2-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Amino-6-(1-methyl-1H-pyrrol-2-yl)-1,6-dihydro-1,3,5-triazine-2-thiol
• 1142208-66-9
• SB62600
• AKOS005214497
• 1,3,5-Triazine-2(1H)-thione, 6-amino-3,4-dihydro-4-(1-methyl-1H-pyrrol-2-yl)-
• 4-amino-6-(1-methylpyrrol-2-yl)-5,6-dihydro-1H-1,3,5-triazine-2-thione
• STK505374
• DTXSID201139202
• 4-amino-2-(1-methylpyrrol-2-yl)-2,5-dihydro-1H-1,3,5-triazine-6-thione

• MDL： MFCD12027965
• Inchi： 1S/C8H11N5S/c1-13-4-2-3-5(13)6-10-7(9)12-8(14)11-6/h2-4,6H,1H3,(H4,9,10,11,12,14)
• InChI Key： XNSABDIRDZEGDL-UHFFFAOYSA-N
• SMILES： S=C1NC(N)=NC(C2=CC=CN2C)N1

Computed Properties

• Exact Mass: 209.07351655Da
• Monoisotopic Mass: 209.07351655Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 99.5Ų

Additional information on 4-Amino-6-(1-methyl-1H-pyrrol-2-yl)-1,6-dihydro-1,3,5-triazine-2-thiol

Comprehensive Overview of 4-Amino-6-(1-methyl-1H-pyrrol-2-yl)-1,6-dihydro-1,3,5-triazine-2-thiol (CAS No. 1142208-66-9)

In the realm of organic chemistry and pharmaceutical research, 4-Amino-6-(1-methyl-1H-pyrrol-2-yl)-1,6-dihydro-1,3,5-triazine-2-thiol (CAS No. 1142208-66-9) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its unique triazine-thiol core and pyrrole substitution, exhibits potential applications in drug discovery and material science. Researchers are increasingly exploring its structure-activity relationships (SAR) due to its modular framework, which allows for diverse functionalization. The compound's CAS registry number (1142208-66-9) serves as a critical identifier in chemical databases, facilitating global collaboration in synthetic studies.

The molecular architecture of 4-Amino-6-(1-methyl-1H-pyrrol-2-yl)-1,6-dihydro-1,3,5-triazine-2-thiol combines a 1,3,5-triazine ring with a thiol (-SH) group at position 2 and an amino (-NH2) moiety at position 4. The 1-methyl-1H-pyrrole substituent at position 6 introduces steric and electronic effects that influence its reactivity. Such structural features align with current trends in fragment-based drug design (FBDD), where small molecular fragments like this are used to build larger bioactive compounds. Recent publications highlight its role as a scaffold for kinase inhibitors, addressing therapeutic areas such as oncology and inflammation.

Synthetic routes to CAS 1142208-66-9 often involve cyclocondensation reactions between thiourea derivatives and α-haloketones, followed by palladium-catalyzed cross-coupling to introduce the pyrrole unit. Analytical techniques like HPLC-MS and NMR spectroscopy are essential for purity validation, given the compound's potential use in high-throughput screening (HTS). Notably, its thiol group offers opportunities for click chemistry modifications, a hot topic in bioconjugation and proteomics research.

From an industrial perspective, 4-Amino-6-(1-methyl-1H-pyrrol-2-yl)-1,6-dihydro-1,3,5-triazine-2-thiol is cataloged by suppliers specializing in building blocks for medicinal chemistry. Its demand correlates with the growth of targeted therapy development, particularly in small-molecule oncology. Environmental and regulatory considerations emphasize green chemistry approaches in its synthesis, reducing waste through catalytic methods—a priority for modern pharmaceutical manufacturing.

Emerging discussions in cheminformatics platforms often reference this compound's SMILES notation (e.g., CC1=CNC=C1C2=NC(=NC(N)=N2)S) for virtual screening workflows. Computational studies predict favorable ADMET properties, though experimental validation remains ongoing. The compound's lipophilic efficiency (LipE) scores suggest potential for blood-brain barrier penetration, sparking interest in neurological drug candidates.

In summary, 4-Amino-6-(1-methyl-1H-pyrrol-2-yl)-1,6-dihydro-1,3,5-triazine-2-thiol (CAS 1142208-66-9) represents a versatile chemical entity bridging multiple disciplines. Its relevance to precision medicine and molecular imaging underscores the need for continued research into its derivatives and analogs, positioning it as a noteworthy subject in contemporary chemical biology literature.